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Compound of Interest

Compound Name: CK-119

cat. No.: B1669122

For Researchers, Scientists, and Drug Development Professionals

Introduction

CK-119 is a small molecule inhibitor identified as a potent blocker of Interleukin-1 (IL-1)
signaling.[1][2] It has been shown to inhibit the proliferation of fibroblast-like corneal and
conjunctival cells. The primary mechanism of action is the inhibition of DNA and RNA synthesis,
while protein synthesis remains largely unaffected.[1] These properties make CK-119 a
valuable tool for research in inflammation, immunology, and ophthalmology. This document
provides detailed guidelines for the long-term storage, handling, and use of CK-119 in a
research setting.

Chemical Properties

Property Value

diethyl 6-[(4-chlorophenyl)methyl]-1,4-dimethyl-
Chemical Name 5-oxopyridazino[4,5-c]pyridazine-3,4-

dicarboxylate

Molecular Formula C21H23CIN405

Molecular Weight 446.88 g/mol

CAS Number 197917-10-5

Appearance Solid powder

Solubility Soluble in DMSO, not in water
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Long-Term Storage Conditions

Proper storage of CK-119 is critical to maintain its stability and activity over time. The following
storage conditions are recommended based on supplier data sheets.

Table 1. Recommended Long-Term Storage Conditions for CK-119

Storage .
Form Duration Notes
Temperature
Protect from light and
Powder -20°C Up to 3 years )
moisture.
For shorter-term
4°C Up to 2 years storage. Protect from
light.
Aliquot to avoid
In Solvent (e.g.,
-80°C Up to 6 months repeated freeze-thaw
DMSO)
cycles.
Aliquot to avoid
-20°C Up to 1 month repeated freeze-thaw

cycles.

Note: While specific quantitative stability data under various conditions (e.g., temperature,
humidity, light exposure) is not extensively published, adherence to these storage guidelines
will ensure the integrity of the compound for the specified durations. For optimal results, it is
recommended to use freshly prepared solutions.

Experimental Protocols
l. Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of CK-119 for use in cell-based assays.
Materials:

e CK-119 powder
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» Dimethyl sulfoxide (DMSO), sterile, cell culture grade
 Sterile microcentrifuge tubes or cryovials
Protocol:

» Before opening, bring the vial of CK-119 powder to room temperature to prevent
condensation of moisture.

e For a 10 mM stock solution, dissolve 4.47 mg of CK-119 in 1 mL of DMSO.

o Vortex briefly to ensure the compound is fully dissolved. Gentle warming in a water bath (not
exceeding 40°C) can be used if necessary.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
cryovials. This will minimize the number of freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term
storage (up to 1 month).

Il. In Vitro Cell Proliferation Assay

Objective: To determine the inhibitory effect of CK-119 on the proliferation of fibroblast-like
cells.

Materials:

Fibroblast-like cells (e.g., corneal or conjunctival fibroblasts)

Complete cell culture medium (e.g., DMEM with 10% FBS)

CK-119 stock solution (10 mM in DMSO)

Recombinant human Interleukin-1 beta (IL-1[3)

96-well cell culture plates

Cell proliferation reagent (e.g., MTT, WST-1, or a non-lytic fluorescence-based assay)
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o Plate reader
Protocol:
o Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete culture medium.

o Incubate the plate overnight at 37°C in a humidified 5% COZ2 incubator to allow for cell
attachment.

e Compound Treatment:

o Prepare serial dilutions of the CK-119 stock solution in complete culture medium to
achieve the desired final concentrations. The final DMSO concentration should be kept
below 0.5% to avoid solvent toxicity.

o Include appropriate controls:

= Vehicle control (medium with the same concentration of DMSO as the highest CK-119
concentration).

» Untreated control (medium only).

» Positive control (cells treated with IL-1[3 to stimulate proliferation, if applicable to the cell
line).

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of CK-119 or controls.

o If investigating the IL-1 blocking activity, pre-incubate the cells with CK-119 for 1-2 hours
before adding IL-1p3 (e.g., at 10 ng/mL).

e |ncubation:
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o Incubate the plate for 24-72 hours at 37°C in a humidified 5% CO2 incubator. The
incubation time will depend on the cell type and the specific experimental question.

o Assessment of Cell Proliferation:

o At the end of the incubation period, add the cell proliferation reagent to each well
according to the manufacturer's instructions.

o Incubate for the recommended time (typically 1-4 hours).

o Measure the absorbance or fluorescence using a plate reader at the appropriate
wavelength.

o Data Analysis:
o Subtract the background reading (medium only) from all experimental wells.

o Normalize the data to the vehicle control to determine the percentage of cell viability or
proliferation.

o Plot the percentage of proliferation against the log of the CK-119 concentration to
determine the IC50 value (the concentration at which 50% of cell proliferation is inhibited).

Signaling Pathways and Workflows

Interleukin-1 (IL-1) Signaling Pathway and Proposed
Inhibition by CK-119

The diagram below illustrates the canonical IL-1 signaling pathway, leading to the transcription
of pro-inflammatory genes. CK-119 is proposed to act as an antagonist at the IL-1 receptor
level, thereby blocking downstream signaling events.
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Caption: Proposed mechanism of CK-119 action on the IL-1 signaling pathway.

Experimental Workflow for Assessing CK-119 Activity

The following workflow diagram outlines the key steps for evaluating the efficacy of CK-119 in a
cell-based proliferation assay.
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Caption: Workflow for a cell proliferation assay to test CK-119.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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